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Compound of Interest

Compound Name: Aluminium dihydrogen phosphate

Cat. No.: B076745 Get Quote

An In-depth Technical Guide to the Fundamental Properties of Aluminum Dihydrogen

Phosphate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core properties of aluminum

dihydrogen phosphate, Al(H₂PO₄)₃. The information is curated for professionals in research,

scientific, and drug development fields, presenting quantitative data, detailed experimental

protocols, and visualizations to facilitate a deeper understanding of this inorganic compound.

Core Properties of Aluminum Dihydrogen
Phosphate
Aluminum dihydrogen phosphate is an inorganic compound that exists as a white, crystalline

solid.[1] It is known for its applications as a binder and refractory material due to its thermal

stability.[2][3]

Chemical and Physical Properties
Aluminum dihydrogen phosphate is characterized by the chemical formula Al(H₂PO₄)₃.[4] It is

soluble in water and ethanol but insoluble in acetone.[5][6] The compound is typically available

as a white powder or a colorless, viscous liquid in aqueous solutions.[2][5]
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Table 1: Quantitative Properties of Aluminum Dihydrogen Phosphate

Property Value References

Chemical Formula Al(H₂PO₄)₃ [1][2][4]

Molar Mass 317.94 g/mol [4][5]

CAS Number 13530-50-2 [1][2][4]

Appearance
White solid or colorless liquid

(in solution)
[1][5]

Density 2.37 g/cm³ (solid) [1]

Solubility
Soluble in water and ethanol;

Insoluble in acetone
[5][6]

Thermal Decomposition

Decomposes upon heating to

form aluminum

polyphosphates

[1]

Crystal Structure
X-ray crystallography studies have revealed that aluminum dihydrogen phosphate has a

structure consisting of a coordination polymer.[1] This structure features octahedral Aluminum

(Al³⁺) centers that are bridged by tetrahedral dihydrogen phosphate (H₂PO₄⁻) ligands.[1] The

dihydrogen phosphate ligands are bound to the aluminum ions as monodentate ligands.[1]

Thermal Behavior
Upon heating, aluminum dihydrogen phosphate undergoes a series of transformations,

converting sequentially into various aluminum polyphosphate salts. These include aluminum

triphosphate (AlH₂P₃O₁₀·2H₂O), aluminum hexametaphosphate (Al₂P₆O₁₈), and aluminum

tetrametaphosphate (Al₄(P₄O₁₂)₃).[1]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of aluminum dihydrogen

phosphate are crucial for reproducible research. The following sections outline key
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experimental protocols.

Synthesis of Aluminum Dihydrogen Phosphate
A common method for the synthesis of aluminum dihydrogen phosphate involves the reaction

of an aluminum source with phosphoric acid.

Materials:

Aluminum hydroxide (Al(OH)₃)

Orthophosphoric acid (H₃PO₄, 85%)

Distilled water

Procedure:

A calculated amount of aluminum hydroxide is slowly added to a stirred solution of

orthophosphoric acid in a reaction vessel.

The molar ratio of H₃PO₄ to Al(OH)₃ is typically maintained at 3:1.

The mixture is heated to a temperature between 80°C and 100°C with continuous stirring.

The reaction is allowed to proceed for several hours until a clear, viscous solution is formed.

The resulting solution can be used directly or dried to obtain a solid powder.

Characterization Techniques
Objective: To determine the crystalline structure and phase purity of the synthesized aluminum

dihydrogen phosphate.

Methodology:

Sample Preparation: A small amount of the powdered aluminum dihydrogen phosphate is

finely ground using an agate mortar and pestle to ensure a homogenous particle size. The

powder is then mounted onto a sample holder.
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Instrumentation: A powder X-ray diffractometer equipped with a Cu Kα radiation source (λ =

1.5406 Å) is used.

Data Acquisition: The XRD pattern is typically recorded over a 2θ range of 10° to 80° with a

step size of 0.02° and a scan speed of 2°/minute.

Data Analysis: The resulting diffraction pattern is compared with standard reference patterns

from the International Centre for Diffraction Data (ICDD) database to confirm the phase

identity.

Objective: To investigate the thermal stability and decomposition pathway of aluminum

dihydrogen phosphate.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of aluminum

dihydrogen phosphate is placed in an alumina or platinum crucible.

Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is used.

Data Acquisition: The sample is heated from room temperature to approximately 1000°C at a

constant heating rate of 10°C/min under a controlled atmosphere, typically nitrogen or air,

with a purge rate of 50 mL/min.

Data Analysis: The thermogravimetric (TG) curve shows the mass loss as a function of

temperature, while the differential scanning calorimetry (DSC) curve indicates endothermic

or exothermic transitions. The derivative of the TG curve (DTG) can be used to identify the

temperatures of maximum decomposition rates.

Objective: To identify the functional groups present in aluminum dihydrogen phosphate.

Methodology:

Sample Preparation: A small amount of the powdered sample is mixed with dry potassium

bromide (KBr) in a 1:100 ratio and pressed into a thin, transparent pellet.

Instrumentation: An FTIR spectrometer is used for analysis.
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Data Acquisition: The FTIR spectrum is recorded in the mid-infrared range, typically from

4000 to 400 cm⁻¹, with a resolution of 4 cm⁻¹.

Data Analysis: The characteristic absorption bands corresponding to P-O, O-H, and Al-O

vibrations are identified and assigned to their respective functional groups.

Visualizations
The following diagrams illustrate key relationships and workflows related to aluminum

dihydrogen phosphate.
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Experimental workflow for the synthesis and characterization of aluminum dihydrogen
phosphate.
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Thermal decomposition pathway of aluminum dihydrogen phosphate upon heating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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